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Compound of Interest

Compound Name: Allyl mercaptan

Cat. No.: B1201943

An In-depth Technical Guide to Allyl Mercaptan: Chemical and Physical Properties

Introduction

Allyl mercaptan (IUPAC name: prop-2-ene-1-thiol) is an organosulfur compound with the
chemical formula CsHeS.[1][2] It is a small molecule allyl derivative naturally found in garlic and
other plants of the Allium genus.[1] This compound is notable for its strong, pungent odor, often
described as similar to garlic or rotten cabbage.[2][3] Allyl mercaptan has garnered significant
interest in the scientific community, particularly for its biological activities. It has been identified
as a potent inhibitor of histone deacetylases (HDACs), making it one of the most effective
known garlic-derived organosulfur compounds in this regard.[1][2] Its potential applications
span various fields, including the food industry as a flavoring agent and in pharmaceuticals as
a potential therapeutic agent.[2]

Chemical and Physical Properties

The fundamental chemical and physical properties of allyl mercaptan are summarized in the
tables below.

Table 1: General Properties of Allyl Mercaptan
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Property Value References
IUPAC Name prop-2-ene-1-thiol [2]
Synonyms 2-Propene-1-thiol, Allylthiol, ]
Allyl sulthydrate

CAS Number 870-23-5 [2][5]
Molecular Formula C3HeS [1112]
Molecular Weight 74.14 g/mol [1][6]
EINECS Number 212-792-7 [7]

FEMA Number 2035 [6]

ble 2: Physical ies of Allvl N

Property Value References

Physical State Colorless to pale yellow liquid [3114]

. Strong, pungent, alliaceous, 61(e]
sulfurous

Boiling Point 65-68 °C at 760 mmHg [41[6][9][10]

Melting Point -175to0 -176 °C (in benzene) [9]

Density 0.898 g/mL at 25 °C [6][9][10]

Relative Density 0.895 g/cm? [7]

Vapor Pressure 524.0 mmHg at 25 °C [4][11]

Vapor Density 2.5 (Air=1) [11]

Refractive Index 1.470 - 1.480 at 20 °C [4][11]

. -15.56 °C to 21.00 °C (closed (1]

cup)

Table 3: Solubility of Allyl Mercaptan
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Solvent Solubility References

Slightly soluble / Not miscible
Water . _ [B1[41[71[°][10][12]
or difficult to mix

Miscible; 1 mL in 1 mL of 95%

Alcohol (Ethanol) [2][4][11][12]
alcohol

Ethyl Ether Miscible [21[4][11][12]

Qil Miscible [21[4][12]

Table 4: Safety and Hazard Information for Allyl

Mercaptan
Hazard Statement GHS Classification References

Highly flammable liquid and

H225 [4][13]
vapor
Harmful if swallowed H302 [4][13]
Harmful in contact with skin H312 [13]
Causes serious eye irritation H319 [4]
Harmful if inhaled H332 [4][13]

Spectroscopic Data

The structural elucidation of allyl mercaptan is confirmed through various spectroscopic
techniques. While the raw spectra are not provided here, their availability is noted in chemical
databases.

¢ IH NMR: Proton NMR spectra are available for allyl mercaptan.[14]
e 13C NMR: Carbon-13 NMR spectra have been recorded for this compound.[14]

e Mass Spectrometry (MS): The NIST WebBook provides the electron ionization mass
spectrum for allyl mercaptan.[15]
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« Infrared Spectroscopy (IR): IR spectra are available in various chemical databases.[14]

Experimental Protocols
Synthesis of Allyl Mercaptan

A common method for the synthesis of allyl mercaptan is through the nucleophilic substitution
(Sn2) reaction of an allyl halide with a thiol source.

Materials:

Allyl halide (e.qg., allyl bromide)

Thiol source (e.g., sodium hydrosulfide)

Solvent (e.g., dimethylformamide or ethanol)[8]

Phase-transfer catalyst (e.g., tetrabutylammonium bromide) (optional, but recommended)[8]

Procedure:

Dissolve the allyl halide in the chosen solvent in a reaction vessel equipped with a stirrer and
under an inert atmosphere.

e Add the thiol source to the solution.
e If using, add a catalytic amount of the phase-transfer catalyst to improve the reaction rate.[8]

e The reaction can be stirred at room temperature or heated to an optimal temperature range
of 50-70°C to enhance the reaction kinetics.[8]

» Monitor the progress of the reaction using a suitable technique such as Thin Layer
Chromatography (TLC).

» Upon completion, the reaction mixture is worked up. This typically involves quenching the
reaction, followed by extraction with an organic solvent.

Purification
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Due to its volatility, purification of the crude product is generally achieved by distillation.[3]
Procedure:
e The crude product from the synthesis is subjected to fractional distillation.

o Collect the fraction corresponding to the boiling point of allyl mercaptan (65-68 °C).[4][6][9]
[10]

Characterization

The purified product's identity and purity can be confirmed using the spectroscopic methods
mentioned above (*H NMR, 3C NMR, MS, and IR).[16]

Mandatory Visualizations
Experimental Workflow
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General workflow for the synthesis of allyl mercaptan.
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Biological Activity and Signaling Pathways

Allyl mercaptan exhibits significant biological activities, most notably as a histone deacetylase
(HDAC) inhibitor.[2][17] HDACs are enzymes that play a crucial role in gene expression
regulation.[2] By inhibiting these enzymes, allyl mercaptan can influence the expression of
genes involved in cell cycle control, potentially leading to the suppression of cancer cell growth.
[2][17] Studies have shown it to be a competitive inhibitor of HDACs.[17]

Allyl Mercaptan

Histone Deacetylase (HDAC)

eacetylates

Histone Proteins

Acetylated Histones

Chromatin Relaxation

i

Gene Expression (e.g., p21)

Cell Cycle Arrest / Apoptosis
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Signaling pathway of Allyl Mercaptan as an HDAC inhibitor.

Furthermore, allyl mercaptan is a metabolite of other garlic compounds like allicin.[18] Allicin
can react with cellular thiols, such as glutathione, which can lead to the formation of allyl
mercaptan.[16]

Glutathione (GSH) Protein-SH

reacts with \ reacts with

S-Allylmercaptoglutathione S-Allylmercapto-protein

elimination further reaction

Allyl Mercaptan

Click to download full resolution via product page

Reaction of allicin with cellular thiols to form allyl mercaptan.

Conclusion

Allyl mercaptan is a volatile organosulfur compound with well-defined chemical and physical
properties. Its significance extends beyond its characteristic odor to its role as a biologically
active molecule, particularly as an HDAC inhibitor. The established protocols for its synthesis
and purification, combined with a growing understanding of its biological mechanisms, make it
a compound of high interest for researchers in medicinal chemistry, drug development, and
food science. Proper safety precautions are essential when handling this flammable and
hazardous compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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